Cas no 519164-65-9 (1H-Pyrrole-2,5-dione, 3,4-bis(2,5-dimethyl-3-thienyl)-1-(2-hydroxyethyl)-)

• Product Name: 1H-Pyrrole-2,5-dione, 3,4-bis(2,5-dimethyl-3-thienyl)-1-(2-hydroxyethyl)-
• CAS No: 519164-65-9
• MF: C₁₈H₁₉NO₃S₂
• MW: 361.478362321854
• CID: 2830038
• PubChem ID: 11256977
• Update Time: 2025-04-21

1H-Pyrrole-2,5-dione, 3,4-bis(2,5-dimethyl-3-thienyl)-1-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,4-bis(2,5-dimethyl-3-thienyl)-1-(2-hydroxy-ethyl)pyrrole-2,5-dione
• DTXSID00460362
• 519164-65-9
• DTXCID90411181
• 1H-Pyrrole-2,5-dione, 3,4-bis(2,5-dimethyl-3-thienyl)-1-(2-hydroxyethyl)-

• Inchi： 1S/C18H19NO3S2/c1-9-7-13(11(3)23-9)15-16(14-8-10(2)24-12(14)4)18(22)19(5-6-20)17(15)21/h7-8,20H,5-6H2,1-4H3
• InChI Key： GIBLFHAEHMKIDB-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C1C(N(CCO)C(C=1C1C=C(C)SC=1C)=O)=O

Computed Properties

• Exact Mass: 361.08063582Da
• Monoisotopic Mass: 361.08063582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų